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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B164406

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling, use,
and disposal of Methyl 3-hydroxydodecanoate. Adherence to these procedures will minimize
risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3-hydroxydodecanoate is classified with the following hazards:
e H315: Causes skin irritation[1].

o H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].

To mitigate these risks, the following personal protective equipment is mandatory.
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PPE Category Item Specification
Nitrile or neoprene, powder-
Hand Protection Gloves free. Inspect for tears or holes

before use.[2]

Eye and Face Protection

Safety Goggles & Face Shield

Chemical safety goggles are
required. A face shield should
be worn when there is a risk of

splashing.[2]

Skin and Body Protection

Laboratory Coat or Gown

A clean lab coat or disposable

gown must be worn.[2]

Respiratory Protection

Mask or Respirator

Use in a well-ventilated area. If
ventilation is inadequate or
aerosols may be generated, a
NIOSH-approved respirator is

necessary.[3][4]

Safe Handling and Storage Procedures

Handling:

« Always handle Methyl 3-hydroxydodecanoate in a well-ventilated area, preferably within a

chemical fume hood[1].

« Avoid direct contact with skin, eyes, and clothing[1].

e Wash hands thoroughly with soap and water after handling[1].

e Prevent the formation of aerosols|[3].

» Do not eat, drink, or smoke in the laboratory[5].

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area[1].
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» Keep away from incompatible materials such as strong oxidizing agents[4].

e The recommended storage temperature is -20°C[4].

Spill and Disposal Management

Spill Cleanup:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.

o Wear Appropriate PPE: Don the full required PPE before addressing the spill.

o Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the
spill.

o Collect the Absorbed Material: Carefully collect the absorbed material into a suitable, labeled
waste container.

o Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap
and water.

o Dispose of Waste: Dispose of the waste container and any contaminated materials according
to institutional and local regulations[1][4].

Disposal:

o Dispose of unused Methyl 3-hydroxydodecanoate and its containers at an approved waste
disposal facility[1].

» Do not dispose of the chemical down the drain or into the environment[1].

Procedural Workflow for Handling Methyl 3-
hydroxydodecanoate
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Workflow for Safe Handling of Methyl 3-hydroxydodecanoate
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Caption: This diagram outlines the procedural workflow for safely handling Methyl 3-
hydroxydodecanoate, from preparation to disposal and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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